Cas no 102-17-0 (Benzeneacetic acid,(4-methoxyphenyl)methyl ester)
Benzeneacetic acid, (4-methoxyphenyl)methyl ester, is a synthetic ester derivative of benzeneacetic acid and 4-methoxybenzyl alcohol. This compound is characterized by its aromatic and ester functional groups, making it useful in organic synthesis and pharmaceutical intermediate applications. Its structure provides stability and reactivity, particularly in reactions involving esterification or transesterification processes. The presence of the methoxy group enhances its solubility in organic solvents, facilitating its use in fine chemical preparations. This product is typically employed in research and industrial settings where controlled ester linkages or aromatic modifications are required. Proper handling and storage under inert conditions are recommended to maintain its integrity.

102-17-0 structure
Product name:Benzeneacetic acid,(4-methoxyphenyl)methyl ester
Benzeneacetic acid,(4-methoxyphenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,(4-methoxyphenyl)methyl ester
- (4-methoxyphenyl)methyl 2-phenylacetate
- ANISYL PHENYLACETATE
- P-METHOXYBENZYL PHENYLACETATE
- 4-Methoxybenzyl phenylacetate
- ACETIC ACID,PHENYL-,p-METHOXYBENZYL ESTER
- EINECS 203-010-5
- FEMA No. 3740
- Phenylacetic acid,p-methoxybenzyl ester
- phenyl-acetic aci p-methoxybenzyl ester
- 4-methoxybenzyl
- FEMA 3740
- p-Anisyl phenylacetate
- PARA ANISYL PHENYL ACETATE
- 4-Methoxybenzylphenylacetat
- phenylacetic acid, p-methoxybenzyl ester
- 4-methoxybenzylphenylacetate
- ANISYL PHENYLACETATE 97+%
- p-methoxybenzylphenylacetate
-
- MDL: MFCD00053679
- Inchi: 1S/C16H16O3/c1-18-15-9-7-14(8-10-15)12-19-16(17)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
- InChI Key: VCYWCSZLXMMLLE-UHFFFAOYSA-N
- SMILES: COC1C=CC(COC(CC2C=CC=CC=2)=O)=CC=1
Computed Properties
- Exact Mass: 256.11000
- Monoisotopic Mass: 256.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.128 g/mL at 25 °C(lit.)
- Boiling Point: 370 °C(lit.)
- Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c - Refractive Index: n20/D 1.559(lit.)
- Solubility: organic solvents: soluble(lit.)
- PSA: 35.53000
- LogP: 2.98110
- Solubility: Not determined
- FEMA: 3740 | ANISYL PHENYLACETATE
Benzeneacetic acid,(4-methoxyphenyl)methyl ester Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36
- RTECS:AJ3000000
-
Hazardous Material Identification:
- Safety Term:ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes."> Low toxicity by ingestion and skin contact. A skin irritant. See also ESTERS. When heated to decomposition it emits acrid smoke and irritating fumes.
- Storage Condition:Warehouse ventilation and low temperature drying
- Risk Phrases:R36/37/38
Benzeneacetic acid,(4-methoxyphenyl)methyl ester Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Benzeneacetic acid,(4-methoxyphenyl)methyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03062-SAmPLE |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester |
102-17-0 | SAmPLE |
¥768.0 | 2021-09-04 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W374008-25G |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester |
102-17-0 | ≥97% | 25G |
1441.44 | 2021-05-17 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03062-1kg |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester |
102-17-0 | 1kg |
¥21898.0 | 2021-09-04 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W374008-SAMPLE |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester |
102-17-0 | ≥97% | 587.6 | 2021-05-17 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1037044-5X0.5ML |
102-17-0 | 5X0.5ML |
¥2197.38 | 2023-04-13 | |||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03062-100g |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester |
102-17-0 | 100g |
¥3308.0 | 2021-09-04 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03062-25g |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester |
102-17-0 | ≥97% | 25g |
¥2178.0 | 2024-07-19 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1037044-5X0.5ML |
102-17-0 | 5X0.5ML |
¥3077.6 | 2023-01-06 | |||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1037044-5.55x0.5ml |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester |
102-17-0 | 5.55x0.5ml |
¥2197.38 | 2023-09-09 |
Benzeneacetic acid,(4-methoxyphenyl)methyl ester Related Literature
-
Xuyang Sun,Chen Yu,Meixia Fu,Di Wu,Chengcheng Gao,Xiao Feng,Weiwei Cheng,Xinchun Shen,Xiaozhi Tang Food Funct. 2019 10 6362
-
2. 466. The mechanism of epoxide reactions. Part VIII. The effect of solvent variation on the reaction of benzylamine with 1,2-epoxyethylbenzeneR. E. Parker,B. W. Rockett J. Chem. Soc. 1965 2569
-
3. The crystal structure of the p-bromobenzoate of a dihydro-anhydro-acetonide derivative of taxa-4(16),11-diene-5α,9α,10β,13α-tetraolKarin Bj?mer,George Ferguson,J. Monteath Robertson J. Chem. Soc. B 1967 1272
-
4. Bis(chloromethylsilyl)amine and bis(chloromethylsilyl)methylamine; preparation, reactivity and spectroscopic studies of their stereoisomers and conformers??Holger Fleischer,Donald C. McKean,Colin R. Pulham,Michael Bühl J. Chem. Soc. Dalton Trans. 1998 585
-
5. Crystal structure of acetylacetonato(π-pentamethylbicyclo[2,2,0] hexa-2,5-dienylmethyl)palladium(II)J. F. Malone,W. S. McDonald J. Chem. Soc. A 1970 3124
102-17-0 (Benzeneacetic acid,(4-methoxyphenyl)methyl ester) Related Products
- 56441-69-1(Benzeneacetic acid,4-(phenylmethoxy)-, ethyl ester)
- 27727-37-3(Benzyl (4-Hydroxyphenyl)acetate)
- 14062-18-1(Ethyl (4-Methoxyphenyl)acetate)
- 295320-25-1(Benzyl 2-(3-Hydroxyphenyl)acetate)
- 62769-42-0(3-Benzyloxyphenylacetic acid methyl ester)
- 68641-16-7(4-Benzyloxyphenylacetic Acid Methyl Ester)
- 1807282-30-9(Ethyl 3-cyano-5-difluoromethyl-4-(trifluoromethylthio)benzoate)
- 78742-80-0(methyl 5-(2-hydroxypropan-2-yl)furan-2-carboxylate)
- 2434-49-3(5,6-Dihydro-6-methyluracil)
- 1361728-58-6(2,6-Bis(2,6-dichlorophenyl)-3-chloropyridine)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
